Cas no 1805921-19-0 (4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile
• CAS No: 1805921-19-0
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4861862
• Update Time: 2025-06-27

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c1-15-9-7(8(11)12)6(10)4-5(14-9)2-3-13/h4,8H,2H2,1H3
• InChI Key： KYXCJGPNVOEHFP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

Introduction to 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS No. 1805921-19-0)

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS No. 1805921-19-0) is a novel and highly versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo substituent, difluoromethyl group, methoxy group, and a cyano group, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile is particularly noteworthy due to its combination of halogenated and heterocyclic functionalities. The presence of the bromo substituent and difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methoxy group further enhances the lipophilicity of the compound, while the cyano group contributes to its overall stability and reactivity.

Recent studies have highlighted the potential of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile in various therapeutic areas. One of the most promising applications is in the development of novel anticancer agents. Research has shown that this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival, such as kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

In addition to its anticancer potential, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and protect against neurodegeneration. Specifically, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it feasible for use in drug discovery programs. One such method involves the sequential introduction of the bromo, difluoromethyl, methoxy, and cyano groups onto a pyridine scaffold using well-established chemical transformations. This modular approach allows for the facile synthesis of structurally diverse analogs, which can be screened for improved biological activity and pharmacokinetic properties.

The pharmacokinetic profile of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile has also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and can penetrate biological membranes effectively, making it suitable for systemic administration. Additionally, its metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic potential.

Safety assessments have indicated that 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile is well-tolerated at therapeutic doses. Preclinical toxicity studies have not revealed any significant adverse effects or safety concerns. These findings support further clinical evaluation of this compound as a potential therapeutic agent.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS No. 1805921-19-0) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and synthetic accessibility make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to explore its full potential as a novel therapeutic agent.